- Hydrogenation of aromatic nitro compounds on palladium-containing anion-exchange resinsPetroleum Chemistry, 2016, 56(2), 146-150,
Cas no 94-12-2 (Propyl 4-Aminobenzoate)
Propyl 4-Aminobenzoate Properties
Names and Identifiers
-
- Propyl 4-aminobenzoate
- Propyl p-Aminobenzoate
- 4-amino-benzoic acid propyl ester
- Keloform P
- n-Propyl 4-aminobenzoate
- n-propyl p-aminobenzoate
- Propaesin
- Propazyl
- Propesin
- Propesine
- Propylcain
- Raythesin
- Risocaine
- 4-Aminobenzoic Acid Propyl Ester
- 4-(Propoxycarbonyl)aniline
- 4-aminobenzoic acid n-propyl ester
- Benzoic acid, 4-amino-, propyl ester
- Benzoic acid, p-amino-, propyl ester
- Risocaine [USAN:INN]
- Risocainum [INN-Latin]
- P-AMINOBENZOIC ACID, PROPYL ESTER
- Risocaina [INN-Spanish]
- Propyl aminobenzoate
- Propyl-p-aminobenzoate
- Benzoic acid, p-amino-, propyl ester (7CI, 8CI)
- Propesin (6CI)
- NSC 23516
- 4-amino-benzoicacipropylester
- keloformp
- NSC-23516
- Oxabiotic, component of
- PS-6053
- Risocaine (USAN)
- SR-01000944537
- CHEMBL2107010
- CAS-94-12-2
- aniline, 4-propoxycarbonyl-
- UNII-5CQ88I59ZI
- Tox21_111984
- DTXCID1026299
- p-Aminobenzoic acid propyl ester
- NCGC00160681-03
- Benzoic acid,4-amino-,propyl ester
- AKOS000120842
- Tox21_111984_1
- STK260141
- MFCD00017111
- DTXSID3046299
- PARA-AMINOBENZOIC ACID PROPYL ESTER
- RISOCAINE [HSDB]
- DB-057472
- 71735-15-4
- InChI=1/C10H13NO2/c1-2-7-13-10(12)8-3-5-9(11)6-4-8/h3-6H,2,7,11H2,1H
- SCHEMBL118038
- 1ST163568
- CS-0013782
- 94-12-2
- NSC23516
- WLN: ZR DVO3
- Oprea1_851203
- HSDB 2198
- n-Propyl-4-aminobenzoate
- Q7336329
- D88238
- SR-01000944537-1
- NCGC00160681-01
- Risocaina
- HY-B1755
- RISOCAINE [USAN]
- p-Aminobenzoesaurepropylester
- 5CQ88I59ZI
- Risocaine [WHO-DD]
- Propylcain; Raythesin
- Risocainum
- Propyl-p-amino benzoate
- D05735
- BRN 1211203
- RISOCAINE [INN]
- NS00040091
- AI3-02759
- EINECS 202-306-1
- AK-918/41018790
- A0274
- +Expand
-
- MFCD00017111
- NBFQYHKHPBMJJV-UHFFFAOYSA-N
- 1S/C10H13NO2/c1-2-7-13-10(12)8-3-5-9(11)6-4-8/h3-6H,2,7,11H2,1H3
- O=C(C1C=CC(N)=CC=1)OCCC
- 1211203
Computed Properties
- 179.09500
- 1
- 3
- 4
- 179.094629
- 13
- 162
- 0
- 0
- 0
- 0
- 0
- 1
- 2.4
- 2
- 0
- 52.3
Experimental Properties
- 2.41680
- 52.32000
- 1.4989 (estimate)
- 311.75°C (rough estimate)
- 72.0 to 76.0 deg-C
- 174.3°C
- 397.9mg/L(25 ºC)
- 2.40±0.10(Predicted)
- 1.1248 (rough estimate)
Propyl 4-Aminobenzoate Security Information
- GHS07
- DG3090000
- 3
- S26-S36
- R36/37/38
- Xi
- H315-H319
- P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- warning
- 36/37/38-36/38
Propyl 4-Aminobenzoate Customs Data
- 2922499990
-
China Customs Code:
2922499990Overview:
2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%
Propyl 4-Aminobenzoate Price
Propyl 4-Aminobenzoate Synthesis
Synthetic Circuit 1
Synthetic Circuit 2
Synthetic Circuit 3
Synthetic Circuit 4
- Zinc-Catalyzed Esterification of N-β-Hydroxyethylamides: Removal of Directing Groups under Mild ConditionsEuropean Journal of Organic Chemistry, 2017, 2017(34), 5010-5014,
Synthetic Circuit 5
- Chain-growth polycondensation via the substituent effect: Investigation of the monomer structure on synthesis of poly(N-octyl-benzamide)Journal of Polymer Science (Hoboken, 2020, 58(17), 2389-2406,
Synthetic Circuit 6
1.2 Reagents: Sodium bicarbonate Solvents: Water
- Synthesis and evaluation of alkyl 4-(2-cyanoacetamido)benzoates for antioxidant and analgesic activitiesJournal of Chemical and Pharmaceutical Research, 2017, 9(3), 341-345,
Synthetic Circuit 7
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7 - 8
- Structure-activity relationships (SAR) research of thiourea derivatives as dual inhibitors targeting both HIV-1 capsid and human cyclophilin AChemical Biology & Drug Design, 2010, 76(1), 25-33,
Synthetic Circuit 8
- Liquid-phase hydrogenation of p-nitrobenzoic acid esters on palladium catalystsNeftekhimiya, 1998, 38(4), 277-281,
Synthetic Circuit 9
- Steric effects in acid-catalyzed decomposition and base-catalyzed cyclization of 1-(2-alkoxycarbonylphenyl)-3-phenyltriazenesCollection of Czechoslovak Chemical Communications, 1996, 61(5), 751-763,
Synthetic Circuit 10
- Effects of alkyl chain length on molecular interactions. II. Complex isomerism in the alkyl p-aminobenzoate-picric acid systemsBulletin of the Chemical Society of Japan, 1987, 60(3), 1171-3,
Synthetic Circuit 11
- Boron trifluoride ethyl ether as an effective catalyst in the synthesis of alkyl p-aminobenzoatesJournal of Pharmaceutical Sciences, 1969, 58(11), 1422-3,
Synthetic Circuit 12
- Selective Cross-Coupling of (Hetero)aryl Halides with Ammonia To Produce Primary Arylamines using Pd-NHC ComplexesOrganometallics, 2017, 36(2), 251-254,
Synthetic Circuit 13
- A nano-reactor based on PtNi@metal-organic framework composites loaded with polyoxometalates for hydrogenation-esterification tandem reactionsNanoscale, 2019, 11(7), 3292-3299,
Propyl 4-Aminobenzoate Raw materials
- 4-amino-N-(2-hydroxyethyl)-N-methylbenzamide
- sunbrella
- propyl 4-chlorobenzoate
- 4-Nitrobenzoic acid
- Benzoic acid, 4-nitro-,propyl ester
Propyl 4-Aminobenzoate Preparation Products
Propyl 4-Aminobenzoate Suppliers
Propyl 4-Aminobenzoate Related Literature
-
1. Synthesis and characterisation of chelating polycarboxylate ligands capable of forming intermolecular, complementary triple hydrogen bondsStefan Ulvenlund,Alexandra S. Georgopoulou,D. Michael P. Mingos,Ian Baxter,Simon E. Lawrence,Andrew J. P. White,David J. Williams J. Chem. Soc. Dalton Trans. 1998 1869
-
2. ortho-Effects in the acylation of substituted phenylureas with isocyanates and acetic anhydrideJohn M. Briody,Dyer Narinesingh J. Chem. Soc. Perkin Trans. 2 1977 934
-
3. Reactions of co-ordinated ligands. Part 24. The reaction of bis-(but-2-yne)carbonyl(η-cyclopentadienyl or η5-indenyl)molybdenum tetrafluoroborate with acetonitrile and phosphines; crystal structures of but-2-ynecarbonyl(η5-indenyl)(triethylphosphine)molybdenum tetrafluoroborate and but-2-yne(η5-indenyl)bis(trimethylphosphine)molybdenum tetrafluoroborateStephen R. Allen,Paul K. Baker,Stephen G. Barnes,Michael Green,Lynda Trollope,Ljubica Manojlovi?-Muir,Kenneth W. Muir J. Chem. Soc. Dalton Trans. 1981 873
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4. 1181. The structure of hunterburnine: X-ray analysis of hunterburnine β-methiodideJ. D. M. Asher,J. Monteath Robertson,G. A. Sim J. Chem. Soc. 1965 6355
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Alizar Ulianas,Lee Yook Heng,Han-Yih Lau,Zamri Ishak,Tan Ling Ling Anal. Methods 2014 6 6369
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Jing Zhang,Zaozao Chen,Yaoyao Zhang,Xingchi Wang,Jun Ouyang,Jianfeng Zhu,Yuchuan Yan,Xiaowei Sun,Fei Wang,Xiaoran Li,Huan Ye,Shiqi Sun,Qingdong Yu,Jiawei Sun,Jianjun Ge,Qiwei Li,Qianqian Han,Yuepu Pu,Zhongze Gu Lab Chip 2021 21 3804
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Ashwani Tyagi,Nagmani,Sreeraj Puravankara Sustainable Energy Fuels 2022 6 550
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8. 701. The crystal structure of dichlorobisthioureazincN. R. Kunchur,Mary R. Truter J. Chem. Soc. 1958 3478
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Phil Liebing,Marcel Kühling,Claudia Swanson,Martin Feneberg,Liane Hilfert,Rüdiger Goldhahn,Tristram Chivers,Frank T. Edelmann Chem. Commun. 2019 55 14965
-
Eduardo Molinos,Simon K. Brayshaw,Gabrielle Kociok-K?hn,Andrew S. Weller Dalton Trans. 2007 4829
94-12-2 (Propyl 4-Aminobenzoate) Related Products
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- 94-25-7(Butyl 4-aminobenzoate)
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